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Compound of Interest

Uridine 5-oxyacetic acid methyl
Compound Name:
ester

cat. No.: B15139986

Technical Support Center: Uridine 5'-oxyacetic acid
methyl ester

Welcome to the technical support center for Uridine 5'-oxyacetic acid methyl ester. This
resource provides troubleshooting guides and frequently asked questions (FAQSs) to assist
researchers, scientists, and drug development professionals in overcoming challenges during
their experiments, with a primary focus on addressing issues of poor solubility.

Frequently Asked Questions (FAQSs)

Q1: What is Uridine 5'-oxyacetic acid methyl ester?

Uridine 5'-oxyacetic acid methyl ester is a modified pyrimidine nucleoside.[1] In biological
systems, it is found in the wobble position (position 34) of certain transfer RNAs (tRNAS),
especially in Gram-negative bacteria like E. coli.[1] Its presence allows for non-Watson-Crick
base pairing, which expands the decoding capabilities of the tRNA during protein synthesis.[1]
In research, it is also investigated as a purine nucleoside analogue that may have anticancer
properties by inhibiting DNA synthesis and inducing apoptosis (programmed cell death).[1][2]

Q2: What are the general physicochemical properties of this compound?

The key properties of Uridine 5'-oxyacetic acid methyl ester are summarized in the table below.
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Property Value Reference
Molecular Formula C12H16N209 [11[3]
Molecular Weight 332.26 g/mol [1][3]
methyl 2-[1-
[(2R,3R,4S,5R)-3,4-dihydroxy-
IUPAC Name 5-(hydroxymethyl)oxolan-2- [1]
yl]-2,4-dioxopyrimidin-5-
ylJoxyacetate
CAS Number 66536-81-0 [2][3]

Physical Form

Expected to be a solid at room

temperature.

[4]

Q3: What are the expected solubility characteristics of Uridine 5'-oxyacetic acid methyl ester?

Currently, there is no specific quantitative solubility data published for Uridine 5'-oxyacetic acid

methyl ester. However, we can infer its likely properties from its parent compound, Uridine, and

its chemical structure.

» Uridine: The parent nucleoside, Uridine, is soluble in water (approx. 50 mg/mL) and polar

organic solvents like DMSO (approx. 10 mg/mL) and dimethylformamide (approx. 16

mg/mL).[4][5][6] Its good aqueous solubility is due to the presence of multiple hydroxyl (-OH)

groups that can form hydrogen bonds with water.[7]

 Structural Modification: The addition of the oxyacetic acid methyl ester group at the 5-

position introduces a more lipophilic (less water-soluble) ester functional group. This

modification may decrease its solubility in aqueous buffers compared to the parent Uridine.

Therefore, researchers may encounter challenges when trying to dissolve the compound

directly into agueous solutions at high concentrations.

Q4: How should | store this compound?

For long-term stability, it is recommended to store Uridine 5'-oxyacetic acid methyl ester as a

solid at 2°C - 8°C.[3] If dissolved in an aqueous solution, it is not recommended to store it for
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more than one day.[4] Stock solutions in anhydrous organic solvents like DMSO can typically
be stored for longer periods at -20°C or -80°C.

Troubleshooting Guide: Overcoming Poor Solubility

This guide provides systematic steps to address solubility issues encountered during your

experiments.
Problem: The compound fails to dissolve in my aqueous buffer (e.g., PBS, Tris).

If you are experiencing difficulty dissolving Uridine 5'-oxyacetic acid methyl ester, follow this
workflow to identify a suitable solvent system.
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Start: Compound does not dissolve
in aqueous buffer

:

Step 1: Verify Compound Purity
(Check Certificate of Analysis)

Step 2: Use an Organic Co-solvent
(e.g., DMSO, DMF, Ethanol)

Is the compound soluble?

Success: Prepare a concentrated Step 3: Try Advanced

stock and dilute into buffer Formulation Methods

e.g., Surfactants, Cyclodextrins,
pH Adjustment
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Proposed Anticancer Mechanism

Uridine 5'-oxyacetic

acid methyl ester

inhibits

DNA Polymerase

DNA Synthesis

inhibition leads to

Apoptosis

(Cell Death)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Overcoming poor solubility of Uridine 5'-oxyacetic acid
methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139986#0overcoming-poor-solubility-of-uridine-5-
oxyacetic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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